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Compound of Interest

Compound Name: 2,5-Difluoro-4-nitrobenzoic acid

Cat. No.: B040929 Get Quote

An In-depth Technical Guide to 2,5-Difluoro-4-nitrobenzoic Acid

CAS Number: 116465-48-6[1][2][3][4][5][6]

This technical guide provides a comprehensive overview of 2,5-Difluoro-4-nitrobenzoic acid,

a key intermediate in organic synthesis, particularly within the pharmaceutical and fine

chemical industries.[1][7] This document is intended for researchers, scientists, and

professionals in drug development.

Physicochemical Properties
2,5-Difluoro-4-nitrobenzoic acid is a light yellow crystalline powder.[1] Its key physical and

chemical characteristics are summarized in the table below, providing essential data for its

handling, storage, and application in synthesis.
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Property Value Source(s)

Molecular Formula C7H3F2NO4 [1][2][3][5][6]

Molecular Weight 203.10 g/mol [1][2][6][8]

Melting Point 147-148°C [1]

Boiling Point (predicted) 364.8 ± 42.0 °C at 760 mmHg [1]

Density (predicted) 1.7 ± 0.1 g/cm³ [1]

Flash Point (predicted) 174.4 ± 27.9 °C [1]

Vapor Pressure 0.0 ± 0.9 mmHg at 25°C [1]

Purity/Assay ≥98.0% [1][7]

Appearance
White to yellow-brown or gray

solid
[4]

Solubility Slightly soluble in water

Storage Temperature Room Temperature [4]

Safety and Handling
Appropriate safety precautions are essential when handling 2,5-Difluoro-4-nitrobenzoic acid.

It should be stored in a cool, well-ventilated area.[1] The following table summarizes its hazard

statements.

Hazard Statement Description

H302 Harmful if swallowed[4][8]

H312 Harmful in contact with skin[4][8]

H315 Causes skin irritation[4][8]

H319 Causes serious eye irritation[4][8]

H332 Harmful if inhaled[4]

H335 May cause respiratory irritation[4][8]
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Role in Pharmaceutical Synthesis
2,5-Difluoro-4-nitrobenzoic acid is a valuable building block for the synthesis of novel Active

Pharmaceutical Ingredients (APIs).[7][9] Its utility stems from its distinct structural features:

Fluorine Atoms: The two fluorine atoms can alter the electronic and steric properties of a

molecule, often leading to enhanced biological efficacy, improved metabolic stability, and

better pharmacokinetic profiles of the final drug substance.[7]

Nitro Group: This group is a versatile precursor that can be readily reduced to an amine. This

transformation opens up numerous synthetic possibilities for forming amides, constructing

heterocyclic systems, and performing other critical coupling reactions essential in API

manufacturing.[7]

Carboxylic Acid Group: This functional group allows for straightforward derivatization, such

as esterification and amidation.[9]

Its applications include serving as a precursor for potent antibacterial agents, such as

quinolone and nitroimidazole antibiotics, as well as for the development of non-steroidal anti-

inflammatory drugs and cardiovascular medications.
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Caption: Role as a pharmaceutical intermediate.

Experimental Protocol: Synthesis
The following is a representative protocol for the synthesis of 2,5-Difluoro-4-nitrobenzoic acid
via hydrolysis.[6]

Materials and Reagents:
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Cyanide precursor

15% Sodium hydroxide (NaOH) solution

Hydrochloric acid (HCl)

Ice water

Procedure:

Hydrolysis Reaction:

Add 680 g of the cyanide precursor and 340 g of a 15% sodium hydroxide solution to a

suitable reaction vessel.

Stir the mixture while heating it to reflux at approximately 95°C.

Monitor the reaction progress using Gas Chromatography (GC) until the starting material

is consumed.[6]

Acidification and Precipitation:

After the reaction is complete, allow the mixture to cool slightly.

While stirring, add hydrochloric acid to adjust the pH of the solution to approximately 1.

Allow the solution to cool slightly again.

Pour the cooled solution into ice water to precipitate the solid product.[6]

Isolation and Purification:

Collect the precipitated solid by suction filtration.

Dry the solid product.

This procedure yields approximately 518 g of a white solid with a purity of over 97%,

corresponding to a 76% yield.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalbook.com/synthesis/2-5-difluoro-4-nitrobenzoic-acid.htm
https://www.chemicalbook.com/synthesis/2-5-difluoro-4-nitrobenzoic-acid.htm
https://www.chemicalbook.com/synthesis/2-5-difluoro-4-nitrobenzoic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Add Cyanide Precursor and NaOH Solution
2. Heat to Reflux (~95°C)

3. Monitor with GC

1. Cool the Reaction Mixture
2. Add HCl to Adjust pH to ~1

Pour into Ice Water to Precipitate Solid

Collect Solid via Suction Filtration

Dry the Final Product

End Product:
2,5-Difluoro-4-nitrobenzoic Acid

Click to download full resolution via product page

Caption: Synthesis workflow via hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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